![molecular formula C19H13NO3S B3053735 2-Propen-1-one, 1-[1,1'-biphenyl]-4-yl-3-(5-nitro-2-thienyl)- CAS No. 55703-88-3](/img/structure/B3053735.png)
2-Propen-1-one, 1-[1,1'-biphenyl]-4-yl-3-(5-nitro-2-thienyl)-
Overview
Description
2-Propen-1-one, 1-[1,1'-biphenyl]-4-yl-3-(5-nitro-2-thienyl)- is a useful research compound. Its molecular formula is C19H13NO3S and its molecular weight is 335.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antimalarial Activity
The compound's antimalarial potential has been explored, particularly in relation to Plasmodium berghei infections in mice. Studies have shown promising results, including activity against resistant strains and potential for extended protection against infection after oral administration, encouraging its clinical trial in humans (Werbel et al., 1986).
Corrosion Inhibition
Research has demonstrated the compound's efficacy as a corrosion inhibitor, particularly for mild steel in hydrochloric acid environments. Among its derivatives, certain biphenyl chalcones showed high efficiency in preventing steel corrosion (Baskar et al., 2012).
Photoreactive Properties for Biological Applications
The compound's donor-acceptor biphenyl backbone has been utilized in developing efficient two-photon sensitive photoremovable protecting groups. These properties are particularly useful in chemical biology for controlled release and spatial targeting (Specht et al., 2012).
Antioxidant Activity
Some derivatives of the compound have been synthesized and tested for their antioxidant properties, revealing moderate activities in certain cases. This research opens possibilities for its use in combating oxidative stress-related diseases (Jois et al., 2014).
Antibacterial Activity
Synthesized derivatives have shown antibacterial properties against various bacterial strains, indicating potential pharmaceutical applications in fighting bacterial infections (Ahuja & Sethi, 2015).
Optical Properties Enhancement in Poly(thiophene)s
The compound has been used to study the effects of various functional groups on the optical and photophysical properties of poly(thiophene)s, with implications in material science for developing materials with enhanced optical properties (Li et al., 2002).
Properties
IUPAC Name |
(E)-3-(5-nitrothiophen-2-yl)-1-(4-phenylphenyl)prop-2-en-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13NO3S/c21-18(12-10-17-11-13-19(24-17)20(22)23)16-8-6-15(7-9-16)14-4-2-1-3-5-14/h1-13H/b12-10+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJHZAISNGFSLGD-ZRDIBKRKSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)C=CC3=CC=C(S3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)/C=C/C3=CC=C(S3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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